Cas no 31255-22-8 (4,7,10,16,19,24,27-Heptaoxa-1,13-diazabicyclo[11.8.8]nonacosane(8CI,9CI))

• Product Name: 4,7,10,16,19,24,27-Heptaoxa-1,13-diazabicyclo[11.8.8]nonacosane(8CI,9CI)
• CAS No: 31255-22-8
• MF: C₂₀H₄₀N₂O₇
• MW: 420.540806770325
• CID: 313546
• PubChem ID: 193134
• Update Time: 2025-04-19

4,7,10,16,19,24,27-Heptaoxa-1,13-diazabicyclo[11.8.8]nonacosane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7,10,16,19,24,27-Heptaoxa-1,13-diazabicyclo[11.8.8]nonacosane(8CI,9CI)
• 4,7,10,16,19,24,27-heptaoxa-1,13-diazabicyclo[11.8.8]nonacosane
• [3.2.2]Cryptand
• 4,7,10,16,19,24,27-Heptaoxa-1,13-diazabicyclo(11.8.8)nonacosane
• 31255-22-8
• Cryptating agent 322
• SCHEMBL11583577
• DTXSID80185187

• Inchi： 1S/C20H40N2O7/c1-7-23-13-14-25-9-3-22-4-10-26-16-15-24-8-2-21(1)5-11-27-17-19-29-20-18-28-12-6-22/h1-20H2
• InChI Key： ADQBTNIMGRINEQ-UHFFFAOYSA-N
• SMILES： O1CCOCCN2CCOCCOCCOCCN(CCOCCOCC2)CC1

Computed Properties

• Exact Mass: 420.2837
• Monoisotopic Mass: 420.283552
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1
• XLogP3: -1.2

Experimental Properties

• Density: 1.12
• Boiling Point: 557.9°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.5
• PSA: 71.09